N-(2-chloro-4-methylphenyl)-2-(3-((4-methylpiperidin-1-yl)sulfonyl)-2-oxopyridin-1(2H)-yl)acetamide

• IUPAC Name: N-(2-chloro-4-methylphenyl)-2-[3-(4-methylpiperidin-1-yl)sulfonyl-2-oxopyridin-1-yl]acetamide
• InChI: InChI=1S/C20H24ClN3O4S/c1-14-7-10-24(11-8-14)29(27,28)18-4-3-9-23(20(18)26)13-19(25)22-17-6-5-15(2)12-16(17)21/h3-6,9,12,14H,7-8,10-11,13H2,1-2H3,(H,22,25)
• InChI Key: RVXITCIXCZHAPI-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)S(=O)(=O)C2=CC=CN(C2=O)CC(=O)NC3=C(C=C(C=C3)C)Cl
• Molecular Formula: C20H24ClN3O4S
• Molecular Weight: 437.9 g/mol

Description

N-(2-chloro-4-methylphenyl)-2-(3-((4-methylpiperidin-1-yl)sulfonyl)-2-oxopyridin-1(2H)-yl)acetamide is a useful research compound. Its molecular formula is C20H24ClN3O4S and its molecular weight is 437.94. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

N-(2-chloro-4-methylphenyl)-2-(3-((4-methylpiperidin-1-yl)sulfonyl)-2-oxopyridin-1(2H)-yl)acetamide is a compound of interest in various chemical synthesis processes and has been explored for its unique chemical properties and applications. The compound has been involved in studies focusing on intramolecular cyclization processes, leading to the formation of pyridin-2(1H)-ones. This process is facilitated by the action of a base on compounds containing a divalent sulfur atom, showcasing the chemical reactivity and potential utility in synthesizing heterocyclic compounds (Savchenko et al., 2020).

Antithrombotic Properties

Research has also delved into the antithrombotic properties of derivatives closely related to the compound, demonstrating potential medicinal applications. For instance, N-[3-[[[(1S)-4-(5-Amino-2-pyridinyl)-1-[[4-difluoromethylene)-1-piperidinyl]carbonyl]butyl]amino]sulfonyl][1,1′-biphenyl]-2-yl]acetamide hydrochloride has shown to be a potent thrombin inhibitor with significant antithrombotic effects in various animal models (Lorrain et al., 2003).

Vibrational Spectroscopic Analysis

The vibrational spectroscopic signatures and effects of rehybridization and hyperconjugation on similar molecules have been characterized to obtain insights into their structure and electronic properties. Such studies employ Raman and Fourier-transform infrared spectroscopy, alongside ab initio calculations, to explore the geometric equilibrium, inter and intra-molecular hydrogen bond, and vibrational wavenumbers, providing a detailed understanding of the compound's stereo-electronic interactions (Jenepha Mary et al., 2022).

Metabolic Stability Enhancement

Investigations into the structural modifications of related compounds have been conducted to improve their metabolic stability, demonstrating the compound's relevance in drug development. For example, modifications to the benzothiazole ring in phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) inhibitors have been explored to reduce metabolic deacetylation, indicating the importance of chemical modifications for enhancing pharmaceutical properties (Stec et al., 2011).

Antimalarial and COVID-19 Applications

The compound and its derivatives have been theoretically investigated for antimalarial activities and as potential COVID-19 drugs. This research utilizes computational calculations and molecular docking studies to evaluate the inhibitory activity against relevant biological targets, showcasing the compound's potential in addressing global health challenges (Fahim & Ismael, 2021).